4-Bromoisophthalonitrile
Overview
Description
4-Bromoisophthalonitrile is a useful research compound. Its molecular formula is C8H3BrN2 and its molecular weight is 207.03 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Heterocyclic Systems
4-Bromoisophthalonitrile is used in the synthesis of various heterocyclic systems. It reacts with aromatic and heterocyclic N- and O-nucleophiles in the presence of bases to produce new heterocyclic systems not previously described in literature (Abramov et al., 2000).
Preparation of Phthalocyanines
This compound is a key precursor in the preparation of phthalocyanines, hexazocyclanes, and other compounds containing isoindoline fragments. It is particularly useful for the synthesis of N,N'-alkylated tetrahydroquinoxalines through its reaction with aliphatic secondary diamines (Abramov et al., 2002).
Synthesis and Characterization of Metal Complexes
This compound is instrumental in synthesizing and characterizing novel Zn(II), Co(II), and Lu(III) phthalocyanines. These complexes are synthesized from the reaction of this compound and its derivatives with metal salts (Kulaç et al., 2007).
Development of Photophysical and Electrochemical Compounds
The compound is used to develop materials with specific photophysical and electrochemical properties. It forms the basis for synthesizing phthalonitriles with an azo chromophore, leading to the creation of phthalocyanines and their metal complexes, which are significant in photophysical studies (Tikhomirova et al., 2013).
Kinetic Studies in Chemical Reactions
It serves as a subject in kinetic studies, such as the investigation of the kinetics of oxidative ammonolysis, which is crucial in understanding chemical reaction mechanisms (Bagirzade, 2010).
Exploration of Mesomorphism in Materials
This compound is used in the study of mesomorphism in materials. It is a precursor for mixed-substituted phthalocyanines, which are important in researching discotic mesogens and mesomorphic properties of materials (Znoiko et al., 2014).
Safety and Hazards
Mechanism of Action
- Unfortunately, specific primary targets for this compound are not well-documented in the available literature .
- However, it’s essential to note that 4-Bromoisophthalonitrile is widely used as a preservative in personal hygiene and industrial products. It has also been identified as an allergen and dermatological irritant .
Target of Action
Properties
IUPAC Name |
4-bromobenzene-1,3-dicarbonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H3BrN2/c9-8-2-1-6(4-10)3-7(8)5-11/h1-3H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WQMGDEDMARMXQE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C#N)C#N)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H3BrN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00176976 | |
Record name | 1,3-Benzenedicarbonitrile, 4-bromo- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00176976 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
207.03 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
22433-89-2 | |
Record name | 4-Bromo-1,3-benzenedicarbonitrile | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=22433-89-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1,3-Benzenedicarbonitrile, 4-bromo- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0022433892 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1,3-Benzenedicarbonitrile, 4-bromo- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00176976 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.